Cas no 108438-46-6 (Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 108438-46-6
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• MDL: MFCD06496237
• CID: 128028
• PubChem ID: 16413745
• Update Time: 2025-04-18

Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• BUTTPARK 87\01-89
• Imidazo[1,2-a]pyridine-3-carboxylicacid, 2-(trifluoromethyl)-, ethyl ester
• ETHYL 2-TRIFLUOROMETHYLIMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLATE
• 3-(Ethoxycarbonyl)-2-(trifluoromethyl)imidazo[1,2-a]pyridine
• imidazo[1,2-a]pyridine-3-carboxylic acid,2-(trifluoromethyl)-,ethyl ester
• 9X-0811
• SR-01000308101-1
• MFCD06496237
• CS-0321372
• BB 0216593
• SR-01000308101
• J-520659
• 2-Trifluoromethyl-imidazo[1,2-a]pyridine-3-ca rboxylic acid ethyl ester
• CHEMBL2147745
• DTXSID00585928
• SCHEMBL15742282
• 108438-46-6
• AKOS005071727
• F50903

• MDL： MFCD06496237
• Inchi： 1S/C11H9F3N2O2/c1-2-18-10(17)8-9(11(12,13)14)15-7-5-3-4-6-16(7)8/h3-6H,2H2,1H3
• InChI Key： ISALURNCDIZZRJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)N2C=CC=CC2=N1)(F)F

Computed Properties

• Exact Mass: 258.06200
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 2.52980

Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT